Cas no 912906-74-2 (1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane)
1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane Chemical and Physical Properties
Names and Identifiers
-
- 2-[4-(azepan-1-ylsulfonyl)phenyl]-5-[(E)-3-phenylprop-2-enyl]sulfanyl-1,3,4-oxadiazole
- 1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane
-
- Inchi: 1S/C23H25N3O3S2/c27-31(28,26-16-6-1-2-7-17-26)21-14-12-20(13-15-21)22-24-25-23(29-22)30-18-8-11-19-9-4-3-5-10-19/h3-5,8-15H,1-2,6-7,16-18H2/b11-8+
- InChI Key: HMQXKQVGLFMZGJ-DHZHZOJOSA-N
- SMILES: O1C(SC/C=C/C2=CC=CC=C2)=NN=C1C1=CC=C(S(N2CCCCCC2)(=O)=O)C=C1
1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3301-0063-2μmol |
1-[4-(5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonyl]azepane |
912906-74-2 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3301-0063-5μmol |
1-[4-(5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonyl]azepane |
912906-74-2 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3301-0063-10μmol |
1-[4-(5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonyl]azepane |
912906-74-2 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3301-0063-20μmol |
1-[4-(5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonyl]azepane |
912906-74-2 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3301-0063-1mg |
1-[4-(5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonyl]azepane |
912906-74-2 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3301-0063-2mg |
1-[4-(5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonyl]azepane |
912906-74-2 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3301-0063-3mg |
1-[4-(5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonyl]azepane |
912906-74-2 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3301-0063-4mg |
1-[4-(5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonyl]azepane |
912906-74-2 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3301-0063-5mg |
1-[4-(5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonyl]azepane |
912906-74-2 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3301-0063-10mg |
1-[4-(5-{[(2E)-3-phenylprop-2-en-1-yl]sulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonyl]azepane |
912906-74-2 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane
Comprehensive Analysis of 1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane (CAS No. 912906-74-2)
The compound 1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane (CAS No. 912906-74-2) is a highly specialized organic molecule with a unique structural framework. Its 1,3,4-oxadiazole core and benzenesulfonylazepane moiety make it a subject of interest in pharmaceutical and material science research. The presence of the (2E)-3-phenylprop-2-en-1-ylsulfanyl group further enhances its potential for diverse applications, including drug discovery and functional material development.
Recent trends in scientific research highlight a growing interest in heterocyclic compounds like 1,3,4-oxadiazoles, owing to their broad biological activities. The 1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane has been explored for its potential in modulating enzymatic pathways, particularly in the context of anti-inflammatory and antioxidant applications. Researchers are also investigating its role in neuroprotective therapies, a hot topic in modern medicine.
From a structural perspective, the benzenesulfonylazepane segment of this compound contributes to its lipophilicity and binding affinity, making it a candidate for central nervous system (CNS) targeting. The (2E)-3-phenylprop-2-en-1-ylsulfanyl side chain introduces a degree of conformational flexibility, which is crucial for interactions with biological targets. These features align with current demands for multi-target therapeutics, a trending concept in drug design.
In the realm of material science, 1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane has shown promise due to its photophysical properties. Its ability to form stable supramolecular assemblies is being studied for applications in organic electronics and sensors. This aligns with the increasing focus on sustainable materials and green chemistry, topics frequently searched in academic and industrial circles.
The synthesis of 1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane involves multi-step organic reactions, including cyclization and sulfonylation processes. Optimizing these steps is critical for achieving high yields and purity, a common challenge in complex molecule synthesis. Recent advancements in catalytic methods and flow chemistry have improved the efficiency of producing such compounds, addressing the industry's need for scalable synthesis.
Given the rising interest in personalized medicine, the pharmacokinetic profile of 1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane is under scrutiny. Studies focus on its metabolic stability and bioavailability, key factors in drug development. The compound's potential to cross the blood-brain barrier (BBB) is particularly relevant for neurodegenerative disease research, a highly searched topic in medical databases.
In conclusion, 1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane (CAS No. 912906-74-2) represents a versatile compound with significant potential in both pharmaceutical and material science applications. Its unique structure and functional groups make it a valuable subject for ongoing research, particularly in areas like drug discovery, neuroprotection, and organic electronics. As scientific inquiries into heterocyclic compounds continue to grow, this molecule is poised to remain a focal point in innovative research.
912906-74-2 (1-4-(5-{(2E)-3-phenylprop-2-en-1-ylsulfanyl}-1,3,4-oxadiazol-2-yl)benzenesulfonylazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)